Cas no 2137516-83-5 (Ethanol, 2-[[1-(1,2,3,4-tetrahydro-4-quinolinyl)-1H-1,2,3-triazol-4-yl]methoxy]-)

• Product Name: Ethanol, 2-[[1-(1,2,3,4-tetrahydro-4-quinolinyl)-1H-1,2,3-triazol-4-yl]methoxy]-
• CAS No: 2137516-83-5
• MF: C₁₄H₁₈N₄O₂
• MW: 274.318322658539
• CID: 5297629
• Update Time: 2025-07-27

Ethanol, 2-[[1-(1,2,3,4-tetrahydro-4-quinolinyl)-1H-1,2,3-triazol-4-yl]methoxy]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[[1-(1,2,3,4-tetrahydro-4-quinolinyl)-1H-1,2,3-triazol-4-yl]methoxy]-

• Inchi： 1S/C14H18N4O2/c19-7-8-20-10-11-9-18(17-16-11)14-5-6-15-13-4-2-1-3-12(13)14/h1-4,9,14-15,19H,5-8,10H2
• InChI Key： GIEUNLNYMRYPMT-UHFFFAOYSA-N
• SMILES： C(O)COCC1=CN(C2C3=C(NCC2)C=CC=C3)N=N1

Additional information on Ethanol, 2-[[1-(1,2,3,4-tetrahydro-4-quinolinyl)-1H-1,2,3-triazol-4-yl]methoxy]-

Ethanol, 2-[[1-(1,2,3,4-Tetrahydro-4-Quinolinyl)-1H-1,2,3-Triazol-4-Yl]Methoxy] (CAS No: 2137516-83-5)

Ethanol, 2-[[1-(1,2,3,4-Tetrahydro-4-Quinolinyl)-1H-1,2,3-Triazol-4-Yl]Methoxy], commonly referred to as CAS No: 2137516-83-5, is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its intricate combination of a quinoline ring system and a triazole moiety, which contributes to its diverse chemical properties and potential applications.

The molecular structure of CAS No: 2137516-83-5 is composed of several key functional groups. The quinoline ring system is a bicyclic structure consisting of a benzene ring fused with a pyridine ring. This aromatic system is known for its stability and ability to participate in various chemical reactions. The triazole moiety, on the other hand, is a five-membered heterocyclic ring containing two nitrogen atoms. Triazoles are widely used in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors, which enhances their bioavailability and pharmacokinetic properties.

The synthesis of CAS No: 2137516-83-5 involves a multi-step process that typically includes the preparation of the quinoline derivative followed by the incorporation of the triazole group. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, the use of transition metal catalysts like palladium or copper has significantly improved the yield and purity of the product.

In terms of applications, CAS No: 2137516-83-5 has shown promise in various fields. In medicinal chemistry, this compound has been explored as a potential lead molecule for drug development due to its ability to interact with biological targets such as enzymes and receptors. Recent studies have demonstrated its potential as an inhibitor of certain kinase enzymes, which are implicated in various diseases including cancer.

Beyond medicinal applications, CAS No: 2137516-83-5 also exhibits interesting properties in materials science. Its unique electronic structure makes it a candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a component in organic light-emitting diodes (OLEDs) and solar cells due to its ability to facilitate charge transport.

The latest research on CAS No: 2137516-83-5 has focused on understanding its interaction with biological systems at the molecular level. Advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have provided insights into its three-dimensional structure and dynamic behavior in solution. These studies have shed light on how the compound's structural features influence its pharmacodynamics and pharmacokinetics.

In conclusion, CAS No: 2137516-83_80, orEthanol, represents a fascinating example of how complex organic molecules can be designed and synthesized for diverse applications. With ongoing research uncovering new properties and uses,CAS No: 2_000_000_000_000_000_000_0 continues to be a subject of interest for scientists across multiple disciplines.